1-(4-Hydroxymethyl-phenoxy)-propan-2-ol

• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-[4-(hydroxymethyl)phenoxy]propan-2-ol
• InChI: InChI=1S/C10H14O3/c1-8(12)7-13-10-4-2-9(6-11)3-5-10/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: PJXKQUVMNQBKOT-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)CO)O

Description

1-(4-Hydroxymethyl-phenoxy)-propan-2-ol is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-hydroxymethylphenoxy)-propan-2-one (1.26 g, 6.99 mmol) dissolved in methanol (60 mL) was added solid NaBH4 (0.32 g, 8.39 mmol). After completion of addition the reaction mixture was stirred at room temperature overnight. The reaction mixture was diluted with water, and the aqueous layer was extracted with ethyl acetate (3×). All combined organic layers were dried over Na2SO4, filtered, and concentrated to provide an oil (1.24 g, 6.81 mmol), which was used in the next step without any further purification (98% yield). 1H (CDCl37.29, 600 MHz): δ (2H, d, J=8.4 Hz), 6.90 (2H, d, J=8.5 Hz), 4.62 (2H, s), 4.21 (1H, m), 3.94 (1H, dd, J=9.2, 3.1 Hz), 3.82 (1H, m), 1.29 (3H, d, J=6.4 Hz).